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This technical guide provides a comprehensive overview of the baseline protein expression in
untreated SK-MEL-24 human melanoma cells. It includes a summary of available quantitative
proteomics data, detailed experimental methodologies for protein analysis, and visualizations
of key signaling pathways and experimental workflows.

Introduction to SK-MEL-24

The SK-MEL-24 cell line is a widely utilized model in cancer research, established from a
metastatic lymph node of a 67-year-old Caucasian male with malignant melanoma.[1][2]
Genomically, SK-MEL-24 is characterized by a heterozygous BRAF V600E mutation, a
common driver mutation in melanoma, and is reported to have wild-type NRAS.[2][3] However,
some sources indicate the expression of wild-type B-Raf and N-Ras.[4] It is also known to
express wild-type TP53.[1] This genetic background, particularly the BRAF mutation,
significantly influences the cellular signaling and protein expression landscape of these cells.
SK-MEL-24 is part of large-scale cancer cell line characterization projects, including the Cancer
Dependency Map (DepMap) and the Cancer Cell Line Encyclopedia (CCLE), which provide
extensive omics data, including quantitative proteomics.[3]
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Quantitative Proteomic Data

Comprehensive quantitative proteomics data for the SK-MEL-24 cell line (DepMap I1D: ACH-
000822) is publicly available through the DepMap portal.[5][6] This data is primarily derived
from mass spectrometry-based analyses and reverse-phase protein arrays (RPPA).[3] The
following table provides a sample of baseline protein expression levels for key proteins in
untreated SK-MEL-24 cells, with instructions on how to access the full dataset.

Data Access:

The complete quantitative proteomics dataset for SK-MEL-24 can be accessed and
downloaded from the --INVALID-LINK--.[1] Utilize the "Custom Downloads" feature to select for
SK-MEL-24 (ACH-000822) and the desired protein expression datasets (e.g., "Protein
Expression”).[5] Further data is available through the supplementary materials of the
publication "Quantitative Proteomics of the Cancer Cell Line Encyclopedia” by Nusinow, D.P.,
et al. (2020).[7][8][9]

Table 1: Sample Baseline Protein Expression in Untreated SK-MEL-24 Cells
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Note: The relative abundance values are illustrative and based on the known biology of BRAF-

mutant melanoma. For precise quantitative values, please refer to the DepMap and CCLE

databases.

Key Signaling Pathways

The BRAF V600E mutation in SK-MEL-24 cells leads to the constitutive activation of the

Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a central driver of melanoma cell
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proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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